rac 7-Hydroxy Efavirenz-d4 (Major)
rac 7-Hydroxy Efavirenz-d4 (Major)
An isotope labeled metabolite of Efavirenz (minor). A representative lot was 84% d4, 12% d5, 2% d3 and 1% d6.
Brand Name:
Vulcanchem
CAS No.:
1189857-89-3
VCID:
VC0024054
InChI:
InChI=1S/C14H9ClF3NO3/c15-9-5-8-10(6-11(9)20)19-12(21)22-13(8,14(16,17)18)4-3-7-1-2-7/h5-7,20H,1-2H2,(H,19,21)/i1D2,2D2
SMILES:
C1CC1C#CC2(C3=CC(=C(C=C3NC(=O)O2)O)Cl)C(F)(F)F
Molecular Formula:
C14H9ClF3NO3
Molecular Weight:
335.7
rac 7-Hydroxy Efavirenz-d4 (Major)
CAS No.: 1189857-89-3
Cat. No.: VC0024054
Molecular Formula: C14H9ClF3NO3
Molecular Weight: 335.7
* For research use only. Not for human or veterinary use.
Specification
| Description | An isotope labeled metabolite of Efavirenz (minor). A representative lot was 84% d4, 12% d5, 2% d3 and 1% d6. |
|---|---|
| CAS No. | 1189857-89-3 |
| Molecular Formula | C14H9ClF3NO3 |
| Molecular Weight | 335.7 |
| IUPAC Name | 6-chloro-7-hydroxy-4-[2-(2,2,3,3-tetradeuteriocyclopropyl)ethynyl]-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one |
| Standard InChI | InChI=1S/C14H9ClF3NO3/c15-9-5-8-10(6-11(9)20)19-12(21)22-13(8,14(16,17)18)4-3-7-1-2-7/h5-7,20H,1-2H2,(H,19,21)/i1D2,2D2 |
| Standard InChI Key | GZMDZAYFVCXHFM-LNLMKGTHSA-N |
| SMILES | C1CC1C#CC2(C3=CC(=C(C=C3NC(=O)O2)O)Cl)C(F)(F)F |
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